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Compound of Interest

Compound Name:
Cis-4-Phenylthio-L-proline

hydrochloride

Cat. No.: B589854 Get Quote

CAS Number: 105107-84-4

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on Cis-4-Phenylthio-L-proline hydrochloride. This

proline analogue is a critical chiral building block in the pharmaceutical industry, most notably

as a key intermediate in the synthesis of the angiotensin-converting enzyme (ACE) inhibitor,

Zofenopril calcium.

Physicochemical Properties
Cis-4-Phenylthio-L-proline hydrochloride is a white to off-white solid. Its chemical and

physical properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 105107-84-4 [1][2][3][4][5]

Molecular Formula C₁₁H₁₄ClNO₂S [5][6]

Molecular Weight 259.75 g/mol [7]

Alternate Names

(2S,4S)-4-

(Phenylthio)pyrrolidine-2-

carboxylic Acid Hydrochloride,

(4S)-4-(Phenylthio)-L-proline

Hydrochloride

[7][8]

Appearance White Powder [4]

Purity ≥98% (by HPLC) [6]

Storage

2-8°C, Hygroscopic,

Refrigerator, Under inert

atmosphere

[8]

Synthesis and Chemical Profile
The chiral nature of Cis-4-Phenylthio-L-proline hydrochloride makes it an indispensable

component in stereoselective synthesis, crucial for producing enantiomerically pure drugs.[9]

Its primary application lies in the synthesis of Zofenopril calcium, a potent ACE inhibitor used in

the management of hypertension and cardiovascular diseases.[1][9]

Synthetic Pathway Overview
A common synthetic route to obtain (2S, 4S)-4-phenylthio-L-proline hydrochloride involves

several key steps starting from L-hydroxyproline. The process is designed to be efficient and

suitable for industrial-scale production.[10]
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Figure 1. Simplified synthetic pathway for Cis-4-Phenylthio-L-proline hydrochloride.

Mechanism of Action and Biological Relevance
As a key intermediate, the biological significance of Cis-4-Phenylthio-L-proline
hydrochloride is intrinsically linked to the pharmacological activity of its end product,

Zofenopril. Zofenopril is a prodrug that is hydrolyzed in vivo to its active metabolite,

zofenoprilat. Zofenoprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE).

The Renin-Angiotensin-Aldosterone System (RAAS)
Signaling Pathway
ACE plays a crucial role in the Renin-Angiotensin-Aldosterone System (RAAS), a key regulator

of blood pressure. By inhibiting ACE, zofenoprilat prevents the conversion of angiotensin I to

angiotensin II. Angiotensin II is a potent vasoconstrictor and also stimulates the release of

aldosterone, which promotes sodium and water retention. The inhibition of angiotensin II

production leads to vasodilation and a reduction in blood volume, thereby lowering blood

pressure.
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Figure 2. Mechanism of action of Zofenoprilat within the RAAS pathway.
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Experimental Protocols
Synthesis of (2S, 4S)-4-Phenylthio-L-proline
Hydrochloride
The following is a general experimental protocol based on published patent literature.[10]

Researchers should consult the original patents for specific details and safety precautions.

Step 1: Esterification of L-Hydroxyproline

Suspend L-hydroxyproline in methanol.

Cool the mixture to 0°C and slowly add thionyl chloride.

Allow the reaction to warm to room temperature and then reflux for a specified period.

Remove the solvent under reduced pressure to obtain L-hydroxyproline methyl ester.

Step 2: N-BOC Protection

Dissolve the L-hydroxyproline methyl ester in a suitable solvent system (e.g., a mixture of

tetrahydrofuran and water).

Add sodium bicarbonate and di-tert-butyl dicarbonate (BOC anhydride).

Stir the mixture at room temperature until the reaction is complete.

Extract the product, BOC-L-hydroxyproline methyl ester, with an organic solvent and

concentrate.

Step 3: Phenylthiolation

Dissolve BOC-L-hydroxyproline methyl ester, diphenyl disulfide, and tributylphosphine in a

high-boiling solvent such as toluene.

Heat the reaction mixture at an elevated temperature (e.g., 80-120°C) for several hours.

Monitor the reaction for the formation of N-BOC-(2S,4S)-4-phenylthio-L-proline methyl ester.
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Step 4: Hydrolysis and Deprotection

To the crude reaction mixture from the previous step, add a strong acid such as hydrochloric

acid.

Reflux the mixture to facilitate both the hydrolysis of the methyl ester and the removal of the

BOC protecting group.

Cool the reaction mixture and induce crystallization of the product.

Isolate the solid by filtration, wash with a suitable solvent, and dry to yield (2S, 4S)-4-

phenylthio-L-proline hydrochloride.

Quality Control and Analytical Methods
The purity of Cis-4-Phenylthio-L-proline hydrochloride is critical for its use in pharmaceutical

synthesis. High-Performance Liquid Chromatography (HPLC) is a standard method for

assessing its purity.

Illustrative HPLC Method:

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer

with pH adjustment) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where the compound exhibits significant

absorbance.

Standard: A reference standard of Cis-4-Phenylthio-L-proline hydrochloride is used for

quantification and purity assessment.

Further characterization can be achieved using spectroscopic methods such as Nuclear

Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) to confirm the chemical structure

and stereochemistry, and Mass Spectrometry (MS) to verify the molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.keyorganics.net/cis-4-phenylthio-l-prolinehydrochloride-105107-84-4-c11h14clno2s.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21482023.htm
https://www.scbt.com/p/4s-4-phenylthio-l-proline-hydrochloride-105107-84-4
https://www.pharmaffiliates.com/en/105107-84-4-4s-4-phenylthio-l-proline-hydrochloride-pa2615510.html
https://www.medchemexpress.com/Zofenopril.html
https://patents.google.com/patent/CN104844495A/en
https://patents.google.com/patent/CN104844495A/en
https://www.benchchem.com/product/b589854#cis-4-phenylthio-l-proline-hydrochloride-cas-number-105107-84-4
https://www.benchchem.com/product/b589854#cis-4-phenylthio-l-proline-hydrochloride-cas-number-105107-84-4
https://www.benchchem.com/product/b589854#cis-4-phenylthio-l-proline-hydrochloride-cas-number-105107-84-4
https://www.benchchem.com/product/b589854#cis-4-phenylthio-l-proline-hydrochloride-cas-number-105107-84-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b589854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

